Cas no 134720-13-1 ({(2S,5R)-5-[6-(hexylamino)-9H-purin-9-yl]tetrahydrofuran-2-yl}methanol)

{(2S,5R)-5-[6-(hexylamino)-9H-purin-9-yl]tetrahydrofuran-2-yl}methanol structure
134720-13-1 structure
Product Name:{(2S,5R)-5-[6-(hexylamino)-9H-purin-9-yl]tetrahydrofuran-2-yl}methanol
CAS No:134720-13-1
MF:C16H25N5O2
MW:319.40200304985
CID:1236355
PubChem ID:452958
Update Time:2025-04-20

{(2S,5R)-5-[6-(hexylamino)-9H-purin-9-yl]tetrahydrofuran-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

    • {(2S,5R)-5-[6-(hexylamino)-9H-purin-9-yl]tetrahydrofuran-2-yl}methanol
    • Adenosine, 2',3'-dideoxy-N-hexyl-
    • [(2S,5R)-5-[6-(hexylamino)purin-9-yl]oxolan-2-yl]methanol
    • 134720-13-1
    • DTXSID70158906
    • N-6 n-Hexyl ddA deriv.
    • [(2S,5R)-5-[6-(hexylamino)purin-9-yl]tetrahydrofuran-2-yl]methanol
    • 9-.beta.-D-2',3'-Dideoxyribofuranosyl N(6)-n-hexylaminopurine
    • Inchi: 1S/C16H25N5O2/c1-2-3-4-5-8-17-15-14-16(19-10-18-15)21(11-20-14)13-7-6-12(9-22)23-13/h10-13,22H,2-9H2,1H3,(H,17,18,19)/t12-,13+/m0/s1
    • InChI Key: KFLVZRNCRCQSQF-QWHCGFSZSA-N
    • SMILES: O1[C@H](CO)CC[C@@H]1N1C=NC2C(=NC=NC1=2)NCCCCCC

Computed Properties

  • Exact Mass: 319.20082506g/mol
  • Monoisotopic Mass: 319.20082506g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 85.1Ų
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